Cas no 70498-12-3 ((Chloromethyl)prop-2-en-1-ylcarbamyl chloride)

• Product Name: (Chloromethyl)prop-2-en-1-ylcarbamyl chloride
• CAS No: 70498-12-3
• MF: C₅H₇Cl₂NO
• MW: 168.021179437637
• CID: 2799656
• PubChem ID: 55301889
• Update Time: 2025-04-21

(Chloromethyl)prop-2-en-1-ylcarbamyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS006383779
• DTXSID60717708
• (Chloromethyl)prop-2-en-1-ylcarbamyl chloride
• 70498-12-3

• Inchi： 1S/C5H7Cl2NO/c1-2-3-8(4-6)5(7)9/h2H,1,3-4H2
• InChI Key： GLLALTCVCOHQNN-UHFFFAOYSA-N
• SMILES： ClCN(C(=O)Cl)CC=C

Computed Properties

• Exact Mass: 166.9904692Da
• Monoisotopic Mass: 166.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų